Cas no 619-24-9 (3-Nitrobenzonitrile)

3-Nitrobenzonitrile Properties

Names and Identifiers

• 3-Nitrobenzonitrile
• m-nitrobenzonitrile
• 3-cyano-1-nitrobenzene
• 3-CYANONITROBENZENE
• 3-Nitrbenzonitrile
• 3-nitro-benzonitril
• Benzonitrile,m-nitro
• m-Cyanonitrobenzene
• m-nitro-benzonitril
• m-Nitrocyanobenzene
• m-NO2(C6H4)CN
• Benzonitrile, 3-nitro-
• Benzonitrile, m-nitro-
• 3-Nitro-benzonitrile
• 3-nitrobenzenecarbonitrile
• RUSAWEHOGCWOPG-UHFFFAOYSA-N
• 3-nitrobenzonitril
• 3-cyanonitrobenzene-
• PubChem18857
• WLN: WNR CCN
• META-CYANONITROBENZENE
• BEN689
• m-Nitrobenzonitrile
• 619-24-9
• NSC 5382
• AKOS000304441
• EN300-18272
• AC-10299
• CHEMBL57012
• D73176
• SY008007
• A833486
• UPCMLD0ENAT5345030:001
• MFCD00007194
• SCHEMBL57152
• Z57756579
• CCRIS 2327
• N0170
• 3-Nitrobenzonitrile, 98%
• Q63399425
• PS-4576
• CS-0059137
• InChI=1/C7H4N2O2/c8-5-6-2-1-3-7(4-6)9(10)11/h1-4
• A935271
• NS00034847
• Benzonitrile, 3-nitro-, radical ion(1-) (9CI)
• FT-0616243
• W-105077
• DTXSID5060697
• NSC5382
• 12402-46-9
• NSC-5382
• AC-907/25014352
• AI3-16310
• EINECS 210-587-7
• 3-Nitrobenzonitrile,98%
• STK260893
• DB-054024
• M-NITROBENZONITRILE
• 3-Cyanonitrobenzene
• +Expand

• MDL： MFCD00007194
• InChIKey： RUSAWEHOGCWOPG-UHFFFAOYSA-N
• Inchi： 1S/C7H4N2O2/c8-5-6-2-1-3-7(4-6)9(10)11/h1-4H
• SMILES： [O-][N+](C1=C([H])C([H])=C([H])C(C#N)=C1[H])=O
• BRN： 637674

Computed Properties

• Exact Mass: 148.02700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 148.027277
• Heavy Atom Count: 11
• Complexity: 200
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 69.6

Experimental Properties

• LogP: 1.98968
• PSA: 69.61000
• Refractive Index: 1.5300 (estimate)
• Boiling Point: 165°C/16mmHg(lit.)
• Melting Point: 115.0 to 119.0 deg-C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 165°C/21mm
• Color/Form: Grayish yellow powder.
• Solubility: Insoluble in water.
• Density: 0.33 g/cm3 (20℃)

3-Nitrobenzonitrile Security Information

• Symbol: GHS06
• RTECS：DI4900000
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S22-S24/25-S36/37
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 3439 6.1/PG 2
• Hazard Statement： H301+H311+H331-H315-H319-H402
• Warning Statement： P261-P264-P270-P271-P273-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 20/21/22
• Signal Word：Warning
• TSCA：Yes
• HazardClass：6.1

3-Nitrobenzonitrile Customs Data

• HS CODE：29269095
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides